Cas no 2171684-79-8 (4-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-ethoxybutanoic acid)

• Product Name: 4-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-ethoxybutanoic acid
• CAS No: 2171684-79-8
• MF: C₂₇H₃₂N₂O₆
• MW: 480.552787780762
• CID: 6034511
• PubChem ID: 165547526
• Update Time: 2025-07-23

4-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-ethoxybutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-ethoxybutanoic acid
• EN300-1511632
• 4-[3-cyclopropyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-3-ethoxybutanoic acid
• 2171684-79-8

• Inchi： 1S/C27H32N2O6/c1-2-34-18(14-25(30)31)15-28-26(32)24(13-17-11-12-17)29-27(33)35-16-23-21-9-5-3-7-19(21)20-8-4-6-10-22(20)23/h3-10,17-18,23-24H,2,11-16H2,1H3,(H,28,32)(H,29,33)(H,30,31)
• InChI Key： YEQZXNPFVVNSIY-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC(C(NCC(CC(=O)O)OCC)=O)CC1CC1)=O

Computed Properties

• Exact Mass: 480.22603674g/mol
• Monoisotopic Mass: 480.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 13
• Complexity: 719
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 114Ų

Additional information on 4-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-ethoxybutanoic acid

Comprehensive Analysis of 4-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-ethoxybutanoic acid (CAS No. 2171684-79-8)

The compound 4-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-ethoxybutanoic acid (CAS No. 2171684-79-8) is a specialized peptide derivative widely utilized in pharmaceutical research and bioconjugation chemistry. Its unique structure, featuring a cyclopropyl group and a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly interested in this compound due to its potential applications in drug discovery and proteomics, aligning with the growing demand for precision medicine and targeted therapies.

One of the key features of 4-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-ethoxybutanoic acid is its role in solid-phase peptide synthesis (SPPS). The Fmoc group is a cornerstone in modern peptide chemistry, offering reversible protection for amino acids during synthesis. This compound's ethoxybutanoic acid moiety further enhances its solubility and reactivity, making it a versatile building block for peptide modifications. Recent studies highlight its utility in designing peptide-based therapeutics, a hot topic in biopharmaceutical innovation.

In the context of AI-driven drug design, CAS No. 2171684-79-8 has garnered attention as a computational chemistry target. Machine learning models are being trained to predict its molecular interactions, which could accelerate the development of next-generation therapeutics. This aligns with the surge in searches for "AI in drug discovery" and "peptide synthesis automation", reflecting the industry's shift toward high-throughput methodologies.

From a green chemistry perspective, the synthesis of 4-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-ethoxybutanoic acid is being optimized to reduce organic solvent waste, addressing the demand for sustainable laboratory practices. Researchers are exploring microwave-assisted synthesis and flow chemistry techniques to improve yield and purity, topics frequently searched in academic databases and patent filings.

The compound's structural complexity also makes it a subject of interest in NMR spectroscopy and mass spectrometry studies. Analytical chemists are investigating its fragmentation patterns and stereochemical properties, which are critical for quality control in pharmaceutical manufacturing. These aspects resonate with trending searches like "peptide characterization techniques" and "HPLC method development".

In summary, 4-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-ethoxybutanoic acid (CAS No. 2171684-79-8) represents a nexus of cutting-edge research in medicinal chemistry, biotechnology, and analytical science. Its multifaceted applications underscore its importance in advancing personalized medicine and synthetic biology, making it a compound of enduring relevance in scientific discourse.